Cas no 89581-53-3 (3,5-Dibromo-2-hydroxy-4-methylpyridine)

3,5-Dibromo-2-hydroxy-4-methylpyridine is a halogenated pyridine derivative characterized by its bromine substituents at the 3 and 5 positions and a hydroxyl group at the 2 position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its brominated structure enhances reactivity, facilitating further functionalization through cross-coupling or nucleophilic substitution reactions. The presence of the hydroxyl group offers additional coordination or derivatization opportunities. The compound's stability under standard conditions and well-defined molecular structure make it a reliable building block for researchers in medicinal chemistry and material science. Its purity and consistent performance are critical for precise synthetic applications.
3,5-Dibromo-2-hydroxy-4-methylpyridine structure
89581-53-3 structure
Product Name:3,5-Dibromo-2-hydroxy-4-methylpyridine
CAS No:89581-53-3
MF:C6H5Br2NO
MW:266.917999982834
MDL:MFCD06254604
CID:720062
PubChem ID:4738476
Update Time:2025-06-07

3,5-Dibromo-2-hydroxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dibromo-2-hydroxy-4-methylpyridine
    • 2(1H)-Pyridinone,3,5-dibromo-4-methyl-
    • 3,5-dibromo-4-methyl-1H-pyridin-2-one
    • 2(1H)-Pyridinone,3,5-dibromo-4-methyl
    • 2-Hydroxy-3,5-dibromo-4-picoline
    • 2-hydroxyl-3,5-dibromo4-methylpyridine
    • 3,5-Dibromo-2-hydroxy-4-picoline
    • 3,5-Dibromo-4-methyl pyridine-2-ol
    • 3,5-Dibromo-4-methyl-2(1H)-pyridone
    • 3,5-dibromo-4-methylpyridin-2-ol
    • 3.5-Dibrom-4-methyl-2-pyridon
    • 3,5-Dibromo-4-methylpyridin-2(1H)-one
    • 2-HYDROXY-3,5-DIBROMO-4-METHYLPYRIDINE
    • PubChem15159
    • 3,5-Dibrom
    • 2(1H)-Pyridone, 3,5-dibromo-4-methyl- (7CI)
    • 3,5-Dibromo-4-methyl-2(1H)-pyridinone (ACI)
    • 3,5-Dibromo-4-methyl-1,2-dihydropyridin-2-one
    • I11019
    • DTXSID90406214
    • AS-11400
    • AC-24904
    • DB-003912
    • MFCD06254604
    • AB23695
    • AKOS025401729
    • SY270198
    • CS-0092856
    • AKOS002664311
    • SCHEMBL7422492
    • 89581-53-3
    • MDL： MFCD06254604
    • Inchi： 1S/C6H5Br2NO/c1-3-4(7)2-9-6(10)5(3)8/h2H,1H3,(H,9,10)
    • InChI Key： LZRVNGJBQXHGIP-UHFFFAOYSA-N
    • SMILES： O=C1C(Br)=C(C)C(Br)=CN1

Computed Properties

  • Exact Mass: 264.87400
  • Monoisotopic Mass: 264.874
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1
  • XLogP3: 1.4

Experimental Properties

  • Density: 2.081
  • Melting Point: 221-227°C
  • Boiling Point: 287.1°C at 760 mmHg
  • Flash Point: 127.4°C
  • Refractive Index: 1.636
  • PSA: 33.12000
  • LogP: 2.62060

3,5-Dibromo-2-hydroxy-4-methylpyridine Security Information

3,5-Dibromo-2-hydroxy-4-methylpyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-Dibromo-2-hydroxy-4-methylpyridine Pricemore >>

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3,5-Dibromo-2-hydroxy-4-methylpyridine Production Method

Production Method 1

13466-41-6 13466-41-6
89581-53-3 89581-53-3
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ;  1 h, reflux
Reference
Efficient regioselective preparation of monobromo- and bromoiodo-hydroxypyridines from dibromo derivatives via bromine-lithium exchange
Meana, Angela; Rodriguez, Justo F.; Sanz-Tejedor, Ma Ascension; Garcia-Ruano, Jose L., Synlett, 2003, (11), 1678-1682

3,5-Dibromo-2-hydroxy-4-methylpyridine Raw materials

3,5-Dibromo-2-hydroxy-4-methylpyridine Preparation Products

3,5-Dibromo-2-hydroxy-4-methylpyridine Related Literature

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